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Introduction
The Odd-skipped related 1 (OdD1) protein, also known as OSR1, is a crucial zinc-finger

transcription factor implicated in the embryonic development of vital organs, including the heart

and kidneys.[1] Emerging evidence also points to its role as a tumor suppressor, interacting

with key signaling pathways such as Wnt and p53.[1] The advent of CRISPR-Cas9 genome

editing technology offers an unprecedented opportunity to precisely dissect the molecular

functions of OdD1, paving the way for a deeper understanding of developmental processes

and the identification of novel therapeutic targets.

These application notes provide a comprehensive guide for utilizing CRISPR-Cas9 to generate

OdD1 knockout models in relevant cell lines. Detailed protocols for experimental execution,

validation, and subsequent functional analysis are presented to facilitate the investigation of

OdD1's role in cellular signaling and disease pathogenesis.

Key Concepts and Signaling Pathways
OdD1 is a central regulator in several biological processes. Understanding its associated

signaling pathways is critical for designing and interpreting functional genomics studies.
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Developmental Pathways: OdD1 is essential for the proper formation of the atrial septum in

the heart and the development of the intermediate mesoderm, which gives rise to the

kidneys and gonads. Its absence leads to severe developmental defects in these structures.

Wnt Signaling Pathway: In the context of cancer, OdD1 has been shown to act as a tumor

suppressor by downregulating the Wnt signaling pathway. It achieves this by suppressing the

expression of downstream targets like SOX9 and β-catenin.[1]

p53 Signaling Pathway: OdD1 can also function as a tumor suppressor through the

transcriptional activation of the p53 tumor suppressor protein.[1]

Below is a diagram illustrating the central role of OdD1 in these key signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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